Cas no 2413875-55-3 (tert-butyl N-ethyl-N-({3-hydroxy-2-methyl-5-[(methylsulfanyl)methyl]pyridin-4-yl}methyl)carbamate)

• Product Name: tert-butyl N-ethyl-N-({3-hydroxy-2-methyl-5-[(methylsulfanyl)methyl]pyridin-4-yl}methyl)carbamate
• CAS No: 2413875-55-3
• MF: C₁₆H₂₆N₂O₃S
• MW: 326.454243183136
• CID: 6047835
• PubChem ID: 165769096
• Update Time: 2025-10-28

tert-butyl N-ethyl-N-({3-hydroxy-2-methyl-5-[(methylsulfanyl)methyl]pyridin-4-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26664868
• 2413875-55-3
• tert-butyl N-ethyl-N-({3-hydroxy-2-methyl-5-[(methylsulfanyl)methyl]pyridin-4-yl}methyl)carbamate

• Inchi： 1S/C16H26N2O3S/c1-7-18(15(20)21-16(3,4)5)9-13-12(10-22-6)8-17-11(2)14(13)19/h8,19H,7,9-10H2,1-6H3
• InChI Key： AJJTUEFGYWTTKU-UHFFFAOYSA-N
• SMILES： S(C)CC1=CN=C(C)C(=C1CN(C(=O)OC(C)(C)C)CC)O

Computed Properties

• Exact Mass: 326.16641387g/mol
• Monoisotopic Mass: 326.16641387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 88Ų

Additional information on tert-butyl N-ethyl-N-({3-hydroxy-2-methyl-5-[(methylsulfanyl)methyl]pyridin-4-yl}methyl)carbamate

tert-butyl N-ethyl-N-({3-hydroxy-2-methyl-5-[(methylsulfanyl)methyl]pyridin-4-yl}methyl)carbamate (CAS No. 2413875-55-3): A Comprehensive Overview

tert-butyl N-ethyl-N-({3-hydroxy-2-methyl-5-[(methylsulfanyl)methyl]pyridin-4-yl}methyl)carbamate (CAS No. 2413875-55-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as TEMC, is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various therapeutic applications.

The molecular structure of TEMC consists of a tert-butyl carbamate group, an ethylamine moiety, and a substituted pyridine ring. The presence of the hydroxyl and methylsulfanyl groups on the pyridine ring contributes to its chemical reactivity and biological properties. These structural elements are crucial for understanding the compound's behavior in different chemical and biological environments.

Recent studies have highlighted the potential of TEMC in various therapeutic areas. One notable application is its use as a prodrug in drug delivery systems. The tert-butyl carbamate group can be designed to release the active drug moiety under specific physiological conditions, enhancing the compound's bioavailability and reducing potential side effects. This approach has been explored in the development of drugs for neurodegenerative diseases, where controlled release is essential for maintaining therapeutic efficacy.

In addition to its prodrug potential, TEMC has shown promising results in preclinical studies as an antioxidant and anti-inflammatory agent. The hydroxyl group on the pyridine ring plays a critical role in scavenging free radicals and reducing oxidative stress, which are key factors in many chronic diseases such as cardiovascular disorders and cancer. The anti-inflammatory properties of TEMC have also been investigated, with preliminary data suggesting its ability to inhibit pro-inflammatory cytokines and enzymes.

The synthesis of TEMC involves multi-step reactions, including the formation of the tert-butyl carbamate group, the introduction of the ethylamine moiety, and the functionalization of the pyridine ring. Advanced synthetic techniques, such as transition-metal catalysis and directed C-H activation, have been employed to optimize the yield and purity of the final product. These methods not only improve the efficiency of synthesis but also ensure that the compound meets stringent quality standards required for pharmaceutical applications.

Pharmacokinetic studies have provided valuable insights into the behavior of TEMC in vivo. The compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing regimens. These properties make it an attractive candidate for further clinical development.

Toxicological evaluations have shown that TEMC has a low toxicity profile at therapeutic doses. Preclinical toxicity studies in animal models have demonstrated that it is well-tolerated with no significant adverse effects on major organs or physiological functions. These findings support its safety for human use and pave the way for future clinical trials.

In conclusion, tert-butyl N-ethyl-N-({3-hydroxy-2-methyl-5-[(methylsulfanyl)methyl]pyridin-4-yl}methyl)carbamate (CAS No. 2413875-55-3) represents a promising compound with diverse therapeutic potential. Its unique chemical structure, coupled with its prodrug capabilities, antioxidant properties, and favorable pharmacokinetic profile, make it an exciting candidate for further research and development in the pharmaceutical industry.